Cas no 98013-35-5 (ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate)

ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate structure
98013-35-5 structure
Product Name:ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate
CAS No:98013-35-5
MF:C9H15N3O2
MW:197.234301805496
MDL:MFCD29059296
CID:3031698
PubChem ID:13399237
Update Time:2024-12-09

ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate
    • Ethyl 1-(1,1-dimethylethyl)-1H-1,2,3-triazole-4-carboxylate (ACI)
    • 1-tert-Butyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
    • Ethyl 1-tert-butyltriazole-4-carboxylate
    • Ethyl1-(tert-butyl)-1H-1,2,3-triazole-4-carboxylate
    • CS-W020497
    • SY244460
    • Ethyl 1-(tert-butyl)-1H-1,2,3-triazole-4-carboxylate
    • MFCD29059296
    • 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1,1-dimethylethyl)-, ethyl ester
    • SCHEMBL1412523
    • AS-48434
    • F30957
    • 98013-35-5
    • AKOS027335398
    • YDA01335
    • MDL: MFCD29059296
    • Inchi: 1S/C9H15N3O2/c1-5-14-8(13)7-6-12(11-10-7)9(2,3)4/h6H,5H2,1-4H3
    • InChI Key: KQAQHURASVLKBV-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN(C(C)(C)C)N=N1)OCC

Computed Properties

  • Exact Mass: 197.116426730g/mol
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57Ų

ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>

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ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate Production Method

Production Method 1

Reaction Conditions
Reference
Product class 13: 1,2,3-triazoles
Tome, A. C., Science of Synthesis, 2004, 13, 415-601

Production Method 2

Reaction Conditions
1.1 Reagents: Acetonitrile
Reference
Diazo compounds and azides; LVI. Amino- and iminomethylation of diazomethyl compounds
Regitz, M.; Schoder, W., Synthesis, 1985, (2), 178-80

ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate Raw materials

ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate Preparation Products

ethyl 1-tert-butyl-1H-1,2,3-triazole-4-carboxylate Related Literature

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